molecular formula C51H96O3 B8704406 (2,4-Bis(docosyloxy)phenyl)methanol

(2,4-Bis(docosyloxy)phenyl)methanol

Cat. No. B8704406
M. Wt: 757.3 g/mol
InChI Key: PAKFDDLYENSQHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,4-Bis(docosyloxy)phenyl)methanol is a useful research compound. Its molecular formula is C51H96O3 and its molecular weight is 757.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,4-Bis(docosyloxy)phenyl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,4-Bis(docosyloxy)phenyl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C51H96O3

Molecular Weight

757.3 g/mol

IUPAC Name

[2,4-di(docosoxy)phenyl]methanol

InChI

InChI=1S/C51H96O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-45-53-50-44-43-49(48-52)51(47-50)54-46-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h43-44,47,52H,3-42,45-46,48H2,1-2H3

InChI Key

PAKFDDLYENSQHL-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCCCCCOC1=CC(=C(C=C1)CO)OCCCCCCCCCCCCCCCCCCCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an argon atmosphere, 2,4-bis(docosyloxy)benzaldehyde (2.99 g, 3.96 mmol) was dissolved in a mixed solvent of dehydrating tetrahydrofuran (60 mL) and methanol (6.0 mL), sodium borohydride (375 mg, 9.91 mmol) was added, and the mixture was stirred at 40° C. for 2 hr. After completion of the reaction, purified water (2.0 mL) was added dropwise to decompose unreacted sodium borohydride and the mixture was filtered through celite. The filtrate was concentrated under reduced pressure, methanol was added, and the precipitated solid was collected by filtration. The obtained solid was dried under reduced pressure to give the title compound (2.77 g, 92.9%) as a white solid.
Quantity
2.99 g
Type
reactant
Reaction Step One
Quantity
375 mg
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Yield
92.9%

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